2-Chloro-5-(thiophen-3-yl)isonicotinic acid, 95%

• IUPAC Name: 2-chloro-5-thiophen-3-ylpyridine-4-carboxylic acid
• InChI: InChI=1S/C10H6ClNO2S/c11-9-3-7(10(13)14)8(4-12-9)6-1-2-15-5-6/h1-5H,(H,13,14)
• InChI Key: SOPZRPJTVNTQSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=CN=C(C=C2C(=O)O)Cl
• Molecular Formula: C10H6ClNO2S
• DSSTOX Substance ID: DTXSID50686914
• Molecular Weight: 239.68 g/mol
• CAS RN: 1261953-07-4

Description

2-Chloro-5-(thiophen-3-yl)isonicotinic acid (2C5TINA) is a widely used chemical reagent in scientific research. It is a chlorinated derivative of isonicotinic acid, a naturally occurring compound found in some plants and animals. 2C5TINA is a colorless crystalline solid with a melting point of 115°C and a boiling point of 244°C. It is soluble in water and most organic solvents, and is used in a variety of scientific research applications.

Scientific Research Applications

2-Chloro-5-(thiophen-3-yl)isonicotinic acid, 95% is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a reactant in the synthesis of pharmaceuticals, and as a catalyst in the production of polymers. It is also used in the synthesis of metal complexes and as an intermediate in the synthesis of dyes and pigments. Additionally, it is used in the analysis of complex mixtures and as a reactant in the synthesis of peptides.

Mechanism of Action

2-Chloro-5-(thiophen-3-yl)isonicotinic acid, 95% is a strong acid and acts as a proton donor in acid-base reactions. It is also used as a catalyst in the formation of carbon-carbon bonds, as well as in the formation of carbon-oxygen bonds. Additionally, it can be used as a reactant in the synthesis of metal complexes and as an intermediate in the synthesis of dyes and pigments.
Biochemical and Physiological Effects
2-Chloro-5-(thiophen-3-yl)isonicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the growth of certain bacteria and fungi, as well as inhibit the production of certain enzymes. Additionally, it has been shown to have anti-inflammatory and antioxidant activities. In vivo studies have demonstrated that it can increase the production of certain hormones and reduce the production of certain enzymes.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(thiophen-3-yl)isonicotinic acid, 95% is a versatile reagent that can be used in a variety of laboratory experiments. It is relatively stable and can be stored at room temperature for extended periods of time. Additionally, it is relatively non-toxic and has low volatility. However, it is not very soluble in water and can be corrosive to certain metals.

Future Directions

In the future, 2-Chloro-5-(thiophen-3-yl)isonicotinic acid, 95% could be used in the synthesis of novel pharmaceuticals and other organic compounds. Additionally, it could be used as a catalyst in the production of polymers and other materials. It could also be used to study the biochemical and physiological effects of certain compounds, as well as to analyze complex mixtures. Finally, it could be used in the development of new methods for the synthesis of peptides and other biological molecules.

Synthesis Methods

2-Chloro-5-(thiophen-3-yl)isonicotinic acid, 95% can be synthesized in two steps. First, isonicotinic acid is chlorinated with thionyl chloride to form 2-chloro-5-thiophen-3-ylisonicotinic acid. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 0-5°C. The second step is the reduction of the chlorinated isonicotinic acid with sodium borohydride to form 2-Chloro-5-(thiophen-3-yl)isonicotinic acid, 95%. This reaction is carried out in aqueous solution at a temperature of 0-5°C.